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Compound of Interest

Compound Name: Ethyl 3-acetyl-4-oxopentanoate

Cat. No.: B102791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of Ethyl 3-
acetyl-4-oxopentanoate (CAS No. 18835-02-4). Due to the limited availability of

experimentally determined quantitative data for this specific compound in public literature and

databases, this guide also includes data for the structurally related compound, Ethyl 4-

oxopentanoate, for comparative context. Furthermore, generalized experimental protocols for

determining key physical properties are detailed.

Core Physical and Chemical Properties
Ethyl 3-acetyl-4-oxopentanoate is an organic compound with the molecular formula

C9H14O4.[1][2][3] It is also known by synonyms such as Ethyl 3-acetyllevulinate and

Pentanoic acid, 3-acetyl-4-oxo-, ethyl ester.[1][3] While specific quantitative physical properties

like boiling point, melting point, and density are not readily available, structural and spectral

information has been cataloged.[1][3][4]

Table 1: Summary of Known Properties for Ethyl 3-acetyl-4-oxopentanoate
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Property Value Source(s)

CAS Number 18835-02-4 [1][2][4][5]

Molecular Formula C9H14O4 [1][2][3]

Molecular Weight 186.21 g/mol [3]

IUPAC Name ethyl 3-acetyl-4-oxopentanoate [1]

SMILES
CCOC(=O)CC(C(=O)C)C(=O)

C
[1]

InChIKey
NKGFIBABDQHCHZ-

UHFFFAOYSA-N
[1]

Storage
Sealed in dry, room

temperature
[2][3]

Hazards

Warning: May be harmful if

swallowed, cause skin and eye

irritation, and may cause

respiratory irritation.

[1][2]

Comparative Data: Ethyl 4-oxopentanoate
For contextual understanding, the physical properties of the related compound Ethyl 4-

oxopentanoate (Ethyl levulinate, CAS No. 539-88-8) are presented below. It is crucial to note

that these values are not for Ethyl 3-acetyl-4-oxopentanoate but may offer insights into the

expected properties of similar structures.

Table 2: Physical Properties of Ethyl 4-oxopentanoate
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Property Value Source(s)

Boiling Point 203 to 205 °C [6]

Density 1.016 g/cm³ [6]

Refractive Index n20/D 1.422 (lit.) [7]

Melting Point -60 °C [6]

Solubility Soluble in water. [7]

Experimental Protocols
Detailed experimental protocols for determining the physical properties of Ethyl 3-acetyl-4-
oxopentanoate are not available. However, standard methodologies for organic compounds

would be employed.

Determination of Boiling Point (Simple Distillation)
The boiling point of a liquid organic compound can be determined using simple distillation.[8]

The compound is heated in a round-bottom flask, and the temperature of the vapor is

measured with a thermometer.[8] The temperature at which the vapor pressure of the liquid

equals the pressure surrounding the liquid and the liquid changes into a vapor is recorded as

the boiling point.[8]

Determination of Melting Point
For solid organic compounds, the melting point is determined using a melting point apparatus.

A small, powdered sample of the compound is placed in a capillary tube and heated. The

temperature range over which the solid melts to a liquid is recorded as the melting point.[8]

Determination of Refractive Index
The refractive index, a measure of how light bends as it passes through the compound, is

determined using a refractometer. A few drops of the liquid sample are placed on the prism of

the refractometer, and the refractive index is read from the calibrated scale. This value is

typically measured at a specific temperature, often 20°C, and using the D line of a sodium

lamp.
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Spectroscopic Analysis
Structural elucidation and confirmation are achieved through various spectroscopic methods:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra provide

detailed information about the carbon-hydrogen framework of the molecule.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present

in the molecule by measuring the absorption of infrared radiation.

Mass Spectrometry (MS): Mass spectrometry provides information about the molecular

weight and fragmentation pattern of the compound, aiding in the confirmation of its structure.

[1]

Logical Workflow for Compound Characterization
The following diagram illustrates a typical workflow for the synthesis and physical

characterization of a novel organic compound like Ethyl 3-acetyl-4-oxopentanoate.

Spectroscopy Physical Tests

Synthesis & Purification

Structural Elucidation Physical Property Determination

Data Analysis & ReportingNMR (1H, 13C) IR Spectroscopy Mass Spectrometry Boiling Point Melting Point Refractive Index Solubility

Click to download full resolution via product page

Caption: Workflow for Synthesis and Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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